5-chloro-2-methyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “5-chloro-2-methyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide” is a complex organic molecule. It is a hybrid molecule, combining two or more targeted therapeutic pharmacophores with different mechanisms of action . This type of structure is often used in the treatment of complex diseases that involve various potential targets associated with their pathogenesis .
Scientific Research Applications
Fate Processes of Chlorobenzenes in Soil and Potential Remediation Strategies
Research into chlorobenzenes (CBs), a group of organic pollutants, has highlighted their environmental risk due to toxicity, persistence, and potential for bioaccumulation. The study by Brahushi et al. (2017) discusses the fate of CBs in the soil environment and explores remediation strategies for soils contaminated with CBs, emphasizing dechlorination and biodegradation as key processes for their dissipation (Brahushi et al., 2017).
Chlorogenic Acid's Role in Metabolism and as a Food Additive
Another relevant study focuses on chlorogenic acid, a phenolic compound with health-promoting properties. While not the same compound, the research by Santana-Gálvez et al. (2017) demonstrates the broad utility of chlorinated compounds in both industrial applications, such as food preservation, and medical fields for their antioxidant, anti-inflammatory, and metabolic syndrome treatment properties (Santana-Gálvez et al., 2017).
Environmental and Health Impacts of Chlorinated Compounds
The review on the occurrence and toxicity of antimicrobial triclosan by Bedoux et al. (2012) outlines the environmental persistence and potential health impacts of chlorinated compounds, highlighting concerns over their use and the importance of understanding their degradation pathways (Bedoux et al., 2012).
Occupational Exposure and Health Risks of Chlorinated Solvents
Lastly, Ruder's study on the potential health effects of occupational chlorinated solvent exposure reviews the adverse health outcomes associated with such chemicals, including toxicity to the central nervous system, liver, and kidneys, as well as carcinogenicity, underscoring the need for careful handling and regulation (Ruder, 2006).
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors , suggesting a broad spectrum of potential targets.
Mode of Action
Indole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes .
Biochemical Pathways
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that they may affect a wide range of biochemical pathways.
Result of Action
Given the wide range of biological activities associated with indole derivatives , it can be inferred that the compound may have diverse effects at the molecular and cellular levels.
Biochemical Analysis
Biochemical Properties
The biochemical properties of 5-chloro-2-methyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide are largely determined by its interactions with various biomolecules. For instance, indole derivatives have been found to bind with high affinity to multiple receptors . This compound was initially designed as acetylcholine esterase (AChE) inhibitors based on the structural feature of donepezil .
Cellular Effects
The cellular effects of this compound are diverse and significant. It has been found to exhibit strong cytotoxicity against various human cancer cell lines . This compound influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . Docking assays have been carried out to explain the structure–activity relationships of these compounds compared with Donepezil against AChE enzyme .
Properties
IUPAC Name |
5-chloro-2-methyl-N-(1-methyl-2-oxo-3H-indol-5-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2O3S/c1-10-3-4-12(17)9-15(10)23(21,22)18-13-5-6-14-11(7-13)8-16(20)19(14)2/h3-7,9,18H,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOSJIACUBCCSLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.